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Compound of Interest

Compound Name: VT103
Cat. No.: B15543691
Get Quote
\ J

IMMEDIATE SAFETY OVERVIEW: VT103 is a potent, selective, and orally active inhibitor of
TEADL1 protein palmitoylation with anti-proliferative and anti-tumor activity.[1][2] As a
biologically active small molecule, it should be handled with care in a laboratory setting. The full
toxicological properties of VT103 have not been extensively documented. Therefore, it is
crucial to treat this compound as potentially hazardous and to use appropriate personal
protective equipment (PPE) to minimize exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is essential to ensure personal safety when handling VT103. The following
table summarizes the recommended PPE for handling VT103 in its solid (powder) and solution
forms.
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Form

Task

Recommended PPE

Solid (Powder)

Weighing and preparing stock

solutions

- Chemical-resistant gloves
(e.g., nitrile) - Safety glasses
with side shields or chemical
splash goggles - Laboratory
coat - Respiratory protection
(e.g., N95 respirator or use of

a chemical fume hood)

Solution

Diluting, aliquoting, and use in

experiments

- Chemical-resistant gloves

(e.g., nitrile) - Safety glasses
with side shields or chemical
splash goggles - Laboratory

coat

Logistical Information
Storage and Stability

Proper storage of VT103 is critical to maintain its integrity and efficacy.

Form Storage Temperature Stability
Solid (Powder) -20°C 3 years[2]
4°C 6 Months

In Solvent (e.g., DMSO) -80°C 1 year[1][2]

-20°C

1 month[1][2]

Note: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[2]

Solubility Data
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Solvent Solubility
DMSO 82 mg/mL (199.79 mM)[2]
Ethanol 4 mg/mL[2]
Water Insoluble[2]

Operational Plan: Safe Handling Workflow

Following a structured workflow is crucial for safely handling VT103 from receipt to

experimental use.
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Caption: A workflow for the safe handling of VT103.
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Disposal Plan

Dispose of VT103 and any contaminated materials in accordance with institutional and local
regulations for chemical waste.

End of Experiment
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Segregate into Appropriate Chemical Waste Containers
C_abel Waste Container Clearla

Gispose According to Institutional and Local Regulations)

Disposal Complete
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Caption: A logical diagram for the disposal of VT103.

Experimental Protocols
In Vitro Solution Preparation

For cell-based assays, VT103 is typically dissolved in dimethyl sulfoxide (DMSO) to create a
stock solution.[3]
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Example Protocol:

To prepare a 10 mM stock solution of VT103 (Molecular Weight: 410.42 g/mol ), add 2.436
mL of DMSO to 1 mg of VT103 powder.

Vortex thoroughly to ensure complete dissolution.

For cell culture experiments, further dilute the stock solution in the appropriate cell culture
medium to the desired final concentration.

In Vivo Formulation

For oral administration in animal models, VT103 can be formulated as a suspension.

Example Protocol for Oral Administration:[2]

Prepare a stock solution of VT103 in DMSO (e.g., 82 mg/mL).

To prepare a 1 mL working solution, add 50 pL of the 82 mg/mL VT103 stock solution to 400
pL of PEG300.

Mix until the solution is clear.

Add 50 pL of Tween80 to the mixture and mix until clear.

Add 500 pL of ddH20 to bring the final volume to 1 mL.

This formulation should be prepared fresh and used immediately.

Mechanism of Action: VT103 in the Hippo Signaling
Pathway

VT103 is a selective inhibitor of TEAD1 auto-palmitoylation. This post-translational modification

is crucial for the interaction between TEAD and the transcriptional co-activators YAP and TAZ.
By inhibiting this process, VT103 disrupts the YAP/TAZ-TEAD complex, leading to the
downregulation of target genes involved in cell proliferation and survival.[1][4]
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Caption: VT103 inhibits TEAD auto-palmitoylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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